Cas no 1214367-00-6 (Ethyl 2,5-difluoro-4-nitrobenzoate)

Ethyl 2,5-difluoro-4-nitrobenzoate is a fluorinated aromatic ester with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring both nitro and fluoro substituents, enhances reactivity in nucleophilic aromatic substitution and other transformations. The ethyl ester group improves solubility in organic solvents, facilitating handling in synthetic workflows. This compound serves as a versatile intermediate for constructing complex molecules, particularly in the development of bioactive compounds. Its stability under standard storage conditions and well-characterized reactivity profile make it a reliable choice for research and industrial applications. The presence of electron-withdrawing groups further enables selective functionalization, broadening its utility in fine chemical synthesis.
Ethyl 2,5-difluoro-4-nitrobenzoate structure
1214367-00-6 structure
Product Name:Ethyl 2,5-difluoro-4-nitrobenzoate
CAS No:1214367-00-6
MF:C9H7F2NO4
MW:231.152989625931
MDL:MFCD14698225
CID:1036671
PubChem ID:46311350
Update Time:2025-05-27

Ethyl 2,5-difluoro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,5-difluoro-4-nitrobenzoate
    • Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester
    • AS-67768
    • MFCD14698225
    • AKOS016015023
    • CS-0061574
    • DB-342910
    • 1214367-00-6
    • AMY6549
    • SCHEMBL25352364
    • DTXSID80673271
    • Ethyl2,5-difluoro-4-nitrobenzoate
    • MDL： MFCD14698225
    • Inchi： 1S/C9H7F2NO4/c1-2-16-9(13)5-3-7(11)8(12(14)15)4-6(5)10/h3-4H,2H2,1H3
    • InChI Key： BKVLJZWOBHTSHB-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(=CC=1C(=O)OCC)F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 231.03431403g/mol
  • Monoisotopic Mass: 231.03431403g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 72.1Ų

Ethyl 2,5-difluoro-4-nitrobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019098569-1g
Ethyl 2,5-difluoro-4-nitrobenzoate
 1214367-00-6 95%
1g
 $400.00 2023-09-04
eNovation Chemicals LLC
D762087-1g
Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester
 1214367-00-6 95%
1g
 $130 2024-06-08
eNovation Chemicals LLC
D762087-5g
Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester
 1214367-00-6 95%
5g
 $255 2024-06-08
eNovation Chemicals LLC
D762087-10g
Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester
 1214367-00-6 95%
10g
 $430 2024-06-08
1PlusChem
1P0015D3-1g
Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester
 1214367-00-6 95%
1g
 $288.00 2023-12-25
Aaron
AR0015LF-100mg
Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester
 1214367-00-6 95%
100mg
 $26.00 2023-12-16
Aaron
AR0015LF-250mg
Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester
 1214367-00-6 95%
250mg
 $44.00 2023-12-16
Aaron
AR0015LF-500mg
Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester
 1214367-00-6 95%
500mg
 $61.00 2023-12-16
Aaron
AR0015LF-1g
Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester
 1214367-00-6 95%
1g
 $84.00 2023-12-16
Aaron
AR0015LF-2g
Benzoic acid, 2,5-difluoro-4-nitro-, ethyl ester
 1214367-00-6 95%
2g
 $144.00 2023-12-16

Ethyl 2,5-difluoro-4-nitrobenzoate Related Literature

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